N-(6,8-difluoro-2-methylquinolin-4-yl)-2-phenoxyacetamide

• IUPAC Name: N-(6,8-difluoro-2-methylquinolin-4-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C18H14F2N2O2/c1-11-7-16(14-8-12(19)9-15(20)18(14)21-11)22-17(23)10-24-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,21,22,23)
• InChI Key: CYXVDUFMUOHQLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=C(C2=N1)F)F)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C18H14F2N2O2
• Molecular Weight: 328.3 g/mol

Description

N-(6,8-difluoro-2-methylquinolin-4-yl)-2-phenoxyacetamide, also known as Diflapolin, is a chemical compound that has been the subject of extensive scientific research in recent years. It is a small molecule that has shown great potential in various fields of study, including medicinal chemistry, drug discovery, and pharmacology.

Scientific Research Applications

Fluorescence Sensing

Research has demonstrated the utility of quinoline-based compounds in fluorescence sensing, particularly for metal ions. For instance, quinoline derivatives have been synthesized to compare their fluorescence sensing properties for Al³⁺ and Zn²⁺ ions. These compounds exhibit dual fluorescence chemosensor capabilities, with significant enhancements in emission intensity upon binding with these metal ions, which can be utilized for the detection of aluminum and zinc in environmental samples and biological systems (Hazra et al., 2018).

Chemical Synthesis

Quinoline derivatives are employed in the synthesis of complex molecules and serve as intermediates in the development of pharmaceuticals and materials with specific functionalities. A study highlighted the synthesis of indenoisoquinoline topoisomerase I inhibitors, showcasing the relevance of quinoline-based compounds in medicinal chemistry for cancer therapy research (Nagarajan et al., 2006).